molecular formula C17H18N2O B7546571 6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamide

6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamide

Cat. No. B7546571
M. Wt: 266.34 g/mol
InChI Key: RHLJGDYFIUUVOH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamide, also known as THN-α, is a novel compound that has been studied for its potential use in various scientific research applications. This compound has been found to have a unique mechanism of action and biochemical and physiological effects that make it a promising candidate for future research.

Mechanism of Action

6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamideα has a unique mechanism of action that involves the modulation of several neurotransmitter systems in the brain. 6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamideα has been found to increase the levels of acetylcholine, dopamine, and serotonin in the brain. These neurotransmitters are involved in various physiological and behavioral processes, including memory, cognition, and mood regulation.
Biochemical and Physiological Effects:
6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamideα has been found to have several biochemical and physiological effects. 6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamideα has been found to increase the levels of brain-derived neurotrophic factor (BDNF), a protein that plays a key role in neuronal survival and plasticity. 6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamideα has also been found to increase the levels of antioxidant enzymes, which protect against oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamideα has several advantages and limitations for lab experiments. One advantage is that 6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamideα has been found to have low toxicity and is well-tolerated in animal models. 6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamideα has also been found to be stable and easy to administer. One limitation is that 6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamideα has only been studied in animal models, and further research is needed to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on 6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamideα. One area of research is in the development of novel therapies for neurodegenerative disorders, such as Alzheimer's disease. 6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamideα has also been studied for its potential use in the treatment of depression and anxiety disorders. Further research is needed to determine the safety and efficacy of 6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamideα in humans and to explore its potential use in other areas of scientific research.

Synthesis Methods

6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamideα can be synthesized using a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of 6-methylpyridin-3-amine with 1,2,3,4-tetrahydronaphthalene-1-carboxylic acid in the presence of a coupling agent. This reaction produces the intermediate compound, 6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridin-3-ylmethanamine. The intermediate compound is then treated with acetic anhydride and a base to produce the final product, 6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamideα.

Scientific Research Applications

6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamideα has been studied for its potential use in various scientific research applications. One area of research is in the field of neuroscience, where 6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamideα has been found to have neuroprotective effects. 6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamideα has also been studied for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.

properties

IUPAC Name

6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H18N2O/c1-12-9-10-14(11-18-12)17(20)19-16-8-4-6-13-5-2-3-7-15(13)16/h2-3,5,7,9-11,16H,4,6,8H2,1H3,(H,19,20)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RHLJGDYFIUUVOH-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=NC=C(C=C1)C(=O)NC2CCCC3=CC=CC=C23
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H18N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

266.34 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

6-methyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)pyridine-3-carboxamide

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